Cas no 845790-82-1 ((3-bromophenyl)[bis(3-fluorophenyl)]methanol)
845790-82-1 structure
Product Name:(3-bromophenyl)[bis(3-fluorophenyl)]methanol
CAS No:845790-82-1
MF:C19H13BrF2O
MW:375.206731557846
CID:1826043
PubChem ID:2756924
Update Time:2025-04-21
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Chemical and Physical Properties
Names and Identifiers
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- (3-Bromophenyl)[bis(3-fluorophenyl)]methanol
- 3-BROMO-3',3''-DIFLUOROTRITYL ALCOHOL
- DTXSID401249889
- (3-bromophenyl)bis(3-fluorophenyl)methanol
- (3-bromophenyl)-bis(3-fluorophenyl)methanol
- 3-Bromo-I+/-,I+/--bis(3-fluorophenyl)benzenemethanol
- 845790-82-1
- (3-bromophenyl)[bis(3-fluorophenyl)]methanol
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- Inchi: 1S/C19H13BrF2O/c20-16-7-1-4-13(10-16)19(23,14-5-2-8-17(21)11-14)15-6-3-9-18(22)12-15/h1-12,23H
- InChI Key: PPJCHNKDYCPXPL-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C(C1C=CC=C(C=1)F)(C1C=CC=C(C=1)F)O
Computed Properties
- Exact Mass: 374.01178g/mol
- Monoisotopic Mass: 374.01178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 20.2Ų
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-36/37/39
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Hazardous Material Identification:
(3-bromophenyl)[bis(3-fluorophenyl)]methanol Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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